Cas no 1781321-79-6 (ethyl 4-hydroxypyrrolidine-3-carboxylate;hydrochloride)

• Product Name: ethyl 4-hydroxypyrrolidine-3-carboxylate;hydrochloride
• CAS No: 1781321-79-6
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 5103024
• Update Time: 2026-03-03

ethyl 4-hydroxypyrrolidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-hydroxy-, ethyl ester, hydrochloride (1:1)
• ethyl 4-hydroxypyrrolidine-3-carboxylate;hydrochloride

• Inchi： 1S/C7H13NO3.ClH/c1-2-11-7(10)5-3-8-4-6(5)9;/h5-6,8-9H,2-4H2,1H3;1H
• InChI Key： NSMMWYHDNYTZAD-UHFFFAOYSA-N
• SMILES： C(C1CNCC1O)(=O)OCC.Cl

Additional information on ethyl 4-hydroxypyrrolidine-3-carboxylate;hydrochloride

Professional Introduction to Ethyl 4-hydroxypyrrolidine-3-carboxylate; Hydrochloride (CAS No. 1781321-79-6)

Ethyl 4-hydroxypyrrolidine-3-carboxylate; hydrochloride (CAS No. 1781321-79-6) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers and scientists. This compound, characterized by its pyrrolidine core and ester functionalities, has been the subject of extensive studies due to its potential applications in drug development and bioorganic synthesis.

The chemical structure of ethyl 4-hydroxypyrrolidine-3-carboxylate; hydrochloride consists of a pyrrolidine ring substituted with a hydroxyl group at the 4-position and a carboxylate ester at the 3-position. The presence of these functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for various biochemical applications.

In recent years, there has been growing interest in the pharmacological properties of compounds containing the pyrrolidine scaffold. Pyrrolidine derivatives have shown promise in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and anti-inflammatory treatments. The specific arrangement of functional groups in ethyl 4-hydroxypyrrolidine-3-carboxylate; hydrochloride suggests potential interactions with biological targets, which has prompted further investigation into its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The ability to modify the pyrrolidine core while retaining key functional groups allows for the exploration of diverse chemical space. This flexibility has led to several innovative synthetic strategies that leverage the reactivity of the ester and hydroxyl groups. For instance, researchers have utilized this compound to develop novel analogs with enhanced binding affinity and selectivity for specific biological receptors.

The latest research findings indicate that derivatives of ethyl 4-hydroxypyrrolidine-3-carboxylate; hydrochloride exhibit notable bioactivity in preclinical models. Studies have demonstrated that certain modifications to the pyrrolidine ring can significantly alter the compound's interaction with target proteins, leading to improved therapeutic outcomes. These findings are particularly relevant in the context of developing next-generation drugs that address unmet medical needs.

In addition to its pharmaceutical applications, ethyl 4-hydroxypyrrolidine-3-carboxylate; hydrochloride has found utility in academic research as a tool compound for studying enzyme mechanisms and metabolic pathways. Its structural features make it an ideal candidate for probing the function of enzymes involved in drug metabolism and signal transduction. By incorporating this compound into biochemical assays, researchers can gain insights into how these enzymes interact with substrates and inhibitors, thereby advancing our understanding of cellular processes.

The synthesis of ethyl 4-hydroxypyrrolidine-3-carboxylate; hydrochloride is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for ensuring that sufficient quantities of the compound are available for both research and commercial purposes. Furthermore, green chemistry principles have been integrated into synthetic routes, minimizing waste and environmental impact while maintaining high levels of purity and efficiency.

The future prospects for ethyl 4-hydroxypyrrolidine-3-carboxylate; hydrochloride are promising, with ongoing studies exploring its potential in various therapeutic domains. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound's unique properties. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into tangible benefits for patients worldwide.

In conclusion, ethyl 4-hydroxypyrrolidine-3-carboxylate; hydrochloride represents a valuable asset in pharmaceutical chemistry, with its multifaceted applications spanning drug development, biochemical research, and synthetic methodologies. The continued exploration of its properties and potential will undoubtedly contribute to advancements in medicine and science, reinforcing its importance as a key intermediate in modern chemical biology.